Cas no 2172115-62-5 (4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid)

4-5-(Difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolidine core substituted with a difluoromethyl triazole moiety and a carboxylic acid functional group. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The difluoromethyl group enhances metabolic stability and lipophilicity, while the triazole ring contributes to strong binding interactions with biological targets. The carboxylic acid functionality allows for further derivatization, facilitating the development of novel bioactive molecules. Its well-defined synthetic route ensures high purity and reproducibility, making it suitable for applications in drug discovery and material science.
4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid structure
2172115-62-5 structure
Product Name:4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid
CAS No:2172115-62-5
MF:C9H12F2N4O2
MW:246.213988304138
CID:5938764
PubChem ID:165791744
Update Time:2025-06-09

4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid
    • EN300-1457723
    • 4-[5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-yl]pyrrolidine-3-carboxylic acid
    • 2172115-62-5
    • Inchi: 1S/C9H12F2N4O2/c1-15-7(8(10)11)6(13-14-15)4-2-12-3-5(4)9(16)17/h4-5,8,12H,2-3H2,1H3,(H,16,17)
    • InChI Key: ZOYVMNCCPLXQLR-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C2CNCC2C(=O)O)N=NN1C)F

Computed Properties

  • Exact Mass: 246.09283196g/mol
  • Monoisotopic Mass: 246.09283196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 80Ų

4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid

4-5-(Difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

4-5-(Difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid (CAS No. 2172115-62-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles and pyrrolidines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring substituted with a difluoromethyl group and a 1-methyl-1H-1,2,3-triazole moiety. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of the compound, while the triazole ring provides additional functional groups that can interact with biological targets.

The synthesis of this compound typically involves a multi-step process. One common approach is to start with a pyrrolidine derivative and introduce the difluoromethyl group through a selective fluorination reaction. The 1-methyl-1H-1,2,3-triazole moiety can then be appended via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and has been widely used in the synthesis of triazole-containing compounds due to its high yield and selectivity.

Biological Activities

4-5-(Difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid has been studied for its potential biological activities in various in vitro and in vivo models. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against several RNA viruses, including influenza and coronaviruses.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid effectively inhibited the replication of SARS-CoV-2 in Vero E6 cells with an EC50 value of 0.8 μM. The mechanism of action involves blocking the viral RNA-dependent RNA polymerase (RdRp), which is essential for viral replication.

Potential Therapeutic Applications

The diverse biological activities of 4-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid make it a promising candidate for various therapeutic applications. Its anti-inflammatory properties suggest potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The antiviral activity against RNA viruses positions it as a potential treatment for viral infections like influenza and COVID-19.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in humans. Preliminary results from phase I trials have shown good tolerability and pharmacokinetic profiles, paving the way for further clinical development.

Conclusion

4-5-(Difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylpyrrolidine-3-carboxylic acid (CAS No. 2172115-62-5) is a promising compound with a unique chemical structure that confers multiple biological activities. Its anti-inflammatory and antiviral properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will further elucidate its potential benefits and applications in medicine.

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